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Compound of Interest

Compound Name: 3'-Hydroxypuerarin

Cat. No.: B039933

Introduction

3'-Hydroxypuerarin is an isoflavone C-glucoside found in the root of Pueraria lobata (Kudzu),
a plant with a long history of use in traditional medicine. As a derivative of puerarin, 3'-
Hydroxypuerarin is of significant interest to researchers in phytochemistry, pharmacology, and
drug development due to its potential biological activities, including antioxidant and anti-
inflammatory effects. Accurate quantification of 3'-Hydroxypuerarin in plant extracts, herbal
formulations, and biological samples is crucial for quality control, pharmacokinetic studies, and
understanding its therapeutic potential. These application notes provide detailed protocols for
the use of 3'-Hydroxypuerarin as a reference standard in phytochemical analysis, primarily
focusing on High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties of 3'-Hydroxypuerarin
Standard

A high-purity 3'-Hydroxypuerarin standard is essential for accurate quantification. The
following table summarizes the key properties of a commercially available standard.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b039933?utm_src=pdf-interest
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/product/b039933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Formula C21H20010 --INVALID-LINK--

Molecular Weight 432.38 g/mol --INVALID-LINK--

Purity (by HPLC) >98% Typical commercial standard
Appearance White to off-white solid General knowledge
Solubility Soluble in DMSO, methanol, General knowledge

ethanol

Application 1: Quantification of 3'-Hydroxypuerarin
in Pueraria lobata Extract by HPLC

This protocol describes a method for the quantitative analysis of 3'-Hydroxypuerarin in an
extract of Pueraria lobata using a reference standard. The method is adapted from a validated
HPLC procedure for the simultaneous determination of multiple isoflavones in Pueraria lobata.

[1]

Experimental Workflow
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Sample & Standard Preparation HPLC Analysis Data Analysis

Weigh Pueraria lobata powder Ultrasonic Extraction Filter extract and Inject samples and standard Gradient Elution UV Detection Generate Calibration Curve Quantify 3-Hydroxypuerarin
and 3-Hydroxypuerarin standard (50% Methanol) standard solutions (0.45 m) into HPLC system on C18 Column at262 nm from standard in sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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